Cas no 1805539-79-0 (3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine
• CAS No: 1805539-79-0
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4889164
• Update Time: 2025-06-08

3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-2-6(7(10)11)12-8(13)5(4)3-9/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： HSYJYBZVHCBKRN-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C(F)F)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine

Comprehensive Overview of 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1805539-79-0)

3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1805539-79-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine. Fluorination is a key strategy to enhance metabolic stability and bioavailability, making this compound a hotspot in AI-driven drug design and computational chemistry. Recent studies highlight its role in optimizing small-molecule therapeutics, a trending topic in precision medicine. Its pyridine core also aligns with the search for heterocyclic scaffolds, a frequently queried term in chemical databases and patent filings.

From a synthetic perspective, the bromomethyl group in this compound offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures for targeted therapies. Meanwhile, the difluoromethyl moiety contributes to lipophilicity and electronic effects, factors often discussed in QSAR studies (Quantitative Structure-Activity Relationship). Such properties resonate with researchers investigating next-generation agrochemicals and sustainable crop protection solutions.

In the context of green chemistry, 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine is being evaluated for its compatibility with catalytic processes and solvent-free reactions. These approaches reduce environmental impact, addressing the ESG (Environmental, Social, and Governance) concerns prevalent in industrial R&D. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a niche yet rapidly growing field in bioconjugation technologies.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for downstream applications. Its CAS No. 1805539-79-0 is frequently cross-referenced in chemical supplier catalogs and academic literature, underscoring its commercial and scientific relevance. As the pharmaceutical industry shifts toward fragment-based drug discovery, this pyridine derivative is poised to play a pivotal role in high-throughput screening campaigns.

Future directions for 3-(Bromomethyl)-6-(difluoromethyl)-2-hydroxy-4-methylpyridine include exploring its utility in photoaffinity labeling and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in chemical biology. With the rise of AI-augmented synthesis planning, this compound’s structural motifs are likely to feature prominently in retrosynthetic algorithms and automated reaction optimization platforms. Its dual functionality—combining halogenation and fluorination—positions it as a linchpin in the quest for novel bioactive entities.